Cas no 919091-26-2 (Propanoic acid, 2,2-dimethyl-, 4-oxo-1-phenylbutyl ester)

• Product name: Propanoic acid, 2,2-dimethyl-, 4-oxo-1-phenylbutyl ester
• CAS No: 919091-26-2
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 766662
• PubChem ID: 71425690

Propanoic acid, 2,2-dimethyl-, 4-oxo-1-phenylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 4-oxo-1-phenylbutyl ester
• (4-oxo-1-phenylbutyl) 2,2-dimethylpropanoate
• 919091-26-2
• DTXSID10844472
• 4-Oxo-1-phenylbutyl 2,2-dimethylpropanoate

• Inchi： InChI=1S/C15H20O3/c1-15(2,3)14(17)18-13(10-7-11-16)12-8-5-4-6-9-12/h4-6,8-9,11,13H,7,10H2,1-3H3
• InChI Key： CAULHRLKZCNIDL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)OC(CCC=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.8